Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21337824 4-Methylthiazol-2-ylguanidine hydrochloride 100599-91-5 C5H8N4S. HCl
VC21335958 Losartan Trityl Ether 1006062-28-7 C41H37ClN6O
VC21338069 (2S)-2,4-dihydroxy-3,3-dimethylbutanoic acid 1112-32-9 C6H12O4
VC21336615 Methyl 4-chlorobenzoate 1126-46-1 C8H7ClO2
VC21335437 4,5-Dichloro-4,5-dimethyl-1,3-dioxolan-2-one 129482-56-0 C5H6Cl2O3
VC21338051 1-[2-(2-Hydroxyethoxy)ethyl]piperazine 13349-82-1 C8H18N2O2
VC21337705 Landiolol Hydrochloride 144481-98-1 C25H40ClN3O8
VC21335444 Sodium equilenin sulfate 16680-48-1 C18H18NaO5S
VC21336849 Fluvastatin t-butyl ester, (-)- 194934-96-8 C28H34FNO4
VC21338078 7-Hydroxy-3,4-dihydrocarbostyril 22246-18-0 C9H9NO2
VC21337790 Hydroxy chlorambucil 27171-89-7 C14H20ClNO3
VC21337782 5-hydroxyquinolin-2(1H)-one 31570-97-5 C9H7NO2
VC21337500 Linoleoylcarnitine 36816-10-1 C25H45NO4
VC21337822 6-Aminomethyl-5,6-dihydromorphanthridine 41218-84-2 C15H16N2
VC21337645 FaX-IN-1 503614-91-3 C27H28N4O5
VC21337053 5-Chlorohydrochlorothiazide 5233-42-1 C7H7Cl2N3O4S2
VC21336934 Gibberellin A1 545-97-1 C19H24O6
VC21336212 Buserelin 57982-77-1 C62H90N16O15
VC21336250 4-Methoxyestrone 58562-33-7 C19H24O3
VC21338072 Gingerdione 61871-71-4 C17H24O4
VC21337441 1-Carboxycyclohexaneacetic acid 67950-95-2 C9H14O4
VC21338034 7-Chloro Epinastine Hydrochloride 80012-45-9 C16H14ClN3.HCl
VC21337287 S-2-Benzothiazolyl 2-amino-alpha-(methoxyimino)-4-thiazolethiolacetate 80756-85-0 C13H10N4O2S3
VC21337652 5H-Dibenz(b,f)azepin-1-ol, 7-chloro-5-(3-(dimethylamino)propyl)-10,11-dihydro- 83385-97-1 C19H23ClN2O
VC21337723 3,3'-(2-(2-Methoxyphenoxy)ethylazanediyl)bis(1-(9H-carbazol-4-yloxy)propan-2-ol) 918903-20-5 C39H39N3O6